Cas no 1807937-73-0 (Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 6-fluoro-2,3-dihydro-, (1'R,2'S)-)

• Product Name: Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 6-fluoro-2,3-dihydro-, (1'R,2'S)-
• CAS No: 1807937-73-0
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 5220787
• PubChem ID: 99972874
• Update Time: 2025-05-20

Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 6-fluoro-2,3-dihydro-, (1'R,2'S)- Chemical and Physical Properties

Names and Identifiers

• Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 6-fluoro-2,3-dihydro-, (1'R,2'S)-

• Inchi： 1S/C12H11FO3/c13-7-1-2-10-8(5-7)12(3-4-16-10)6-9(12)11(14)15/h1-2,5,9H,3-4,6H2,(H,14,15)/t9-,12-/m1/s1
• InChI Key： NLELASJUJRQTIP-BXKDBHETSA-N
• SMILES： C1OC2=CC=C(F)C=C2[C@]2(C[C@@H]2C(O)=O)C1

Additional information on Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 6-fluoro-2,3-dihydro-, (1'R,2'S)-

Research Brief on Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 6-fluoro-2,3-dihydro-, (1'R,2'S)- (CAS: 1807937-73-0)

The compound Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 6-fluoro-2,3-dihydro-, (1'R,2'S)- (CAS: 1807937-73-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in treating neurological and inflammatory disorders.

One of the key advancements in the synthesis of this compound involves the optimization of stereoselective cyclopropanation reactions, which are critical for achieving the desired (1'R,2'S)- configuration. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. These advancements are crucial for scaling up production for preclinical and clinical studies.

In terms of pharmacological activity, preliminary studies indicate that this compound acts as a potent modulator of specific neurotransmitter receptors, particularly those involved in GABAergic signaling. This mechanism suggests potential applications in the treatment of anxiety, epilepsy, and other central nervous system disorders. Additionally, its anti-inflammatory properties are being explored for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent in vivo studies have demonstrated promising results, with the compound showing good bioavailability and minimal off-target effects. However, further research is needed to fully elucidate its pharmacokinetic and pharmacodynamic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, Spiro[4H-1-benzopyran-4,1'-cyclopropane]-2'-carboxylic acid, 6-fluoro-2,3-dihydro-, (1'R,2'S)- represents a compelling area of research with significant therapeutic potential. Ongoing studies aim to address remaining challenges in synthesis optimization, mechanism elucidation, and clinical translation. The findings from these efforts could pave the way for novel treatments in neurology and immunology.